Cas no 5455-37-8 (3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione)

3-Methyl-1,3-diazaspiro[4.4]nonane-2,4-dione is a spirocyclic heterocyclic compound featuring a fused diazaspirononane core. Its unique structure, combining a spiro center with a diketone functionality, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound exhibits potential as a building block for bioactive molecules due to its rigid scaffold, which can enhance binding affinity and selectivity in drug design. Its stability under standard conditions and compatibility with various reaction conditions further underscore its utility in medicinal chemistry. Researchers may explore its applications in developing enzyme inhibitors or other therapeutic agents, leveraging its structural diversity and synthetic accessibility.
3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione structure
5455-37-8 structure
Product Name:3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione
CAS No:5455-37-8
MF:C8H12N2O2
MW:168.193081855774
CID:382561
PubChem ID:229528
Update Time:2025-10-14

3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-Diazaspiro[4.4]nonane-2,4-dione,3-methyl-
    • 3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione
    • AC1L5HHY
    • AC1Q6FEK
    • AR-1F4117
    • CTK5A1625
    • NSC23281
    • NSC-23281
    • SureCN8363999
    • DTXSID60281858
    • 5455-37-8
    • AKOS017265153
    • F2142-0048
    • SCHEMBL8363999
    • F71073
    • Inchi: 1S/C8H12N2O2/c1-10-6(11)8(9-7(10)12)4-2-3-5-8/h2-5H2,1H3,(H,9,12)
    • InChI Key: HUNUBQWRKXDKMX-UHFFFAOYSA-N
    • SMILES: O=C1C2(CCCC2)NC(N1C)=O

Computed Properties

  • Exact Mass: 168.08996
  • Monoisotopic Mass: 168.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • Density: 1.26
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.558
  • PSA: 49.41

3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M233496-100mg
3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione
5455-37-8
100mg
$ 160.00 2022-06-04
TRC
M233496-500mg
3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione
5455-37-8
500mg
$ 635.00 2022-06-04
TRC
M233496-1g
3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione
5455-37-8
1g
$ 955.00 2022-06-04
Life Chemicals
F2142-0048-0.25g
3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione
5455-37-8 95%+
0.25g
$607.0 2023-09-06
Life Chemicals
F2142-0048-0.5g
3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione
5455-37-8 95%+
0.5g
$639.0 2023-09-06
Life Chemicals
F2142-0048-1g
3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione
5455-37-8 95%+
1g
$673.0 2023-09-06
Life Chemicals
F2142-0048-2.5g
3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione
5455-37-8 95%+
2.5g
$1346.0 2023-09-06
Life Chemicals
F2142-0048-5g
3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione
5455-37-8 95%+
5g
$2019.0 2023-09-06
Life Chemicals
F2142-0048-10g
3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione
5455-37-8 95%+
10g
$2827.0 2023-09-06
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